1-(4-bromo-1H-pyrazol-1-yl)cyclobutane-1-carboxylic acid
Overview
Description
1-(4-bromo-1H-pyrazol-1-yl)cyclobutane-1-carboxylic acid, also known as 1-BPCA, is an organic compound that is widely used in scientific research and laboratory experiments. It is a brominated carboxylic acid that is used in a variety of applications, including synthesis methods, biochemical and physiological effects, and as a reagent in various organic reactions. 1-BPCA is a useful compound for its ability to react with a variety of other compounds in a variety of ways.
Scientific Research Applications
1-(4-bromo-1H-pyrazol-1-yl)cyclobutane-1-carboxylic acid has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of various organic compounds, such as 4-hydroxy-1-bromopyridin-2-one, 4-amino-1-bromopyridin-2-one, and 4-aminobenzene-1-bromopyridin-2-one. This compound has also been used in the synthesis of heterocyclic compounds and as a catalyst for the synthesis of 1,2,4-triazoles. Additionally, this compound has been used in the synthesis of various pharmaceuticals, such as anti-inflammatory, anti-cancer, and anti-viral drugs.
Mechanism of Action
1-(4-bromo-1H-pyrazol-1-yl)cyclobutane-1-carboxylic acid is a brominated carboxylic acid that acts as an electrophile in organic reactions. It is able to react with a variety of compounds, including nucleophiles, to form a variety of products. The reaction is catalyzed by a base, such as sodium hydroxide or potassium hydroxide, and the reaction proceeds through a series of steps, including an initial nucleophilic addition, followed by a proton transfer, and then a final deprotonation. The resulting product is a brominated carboxylic acid, such as this compound.
Biochemical and Physiological Effects
This compound has been studied for its potential biochemical and physiological effects. It has been found to inhibit the growth of certain types of bacteria, including Escherichia coli and Staphylococcus aureus. Additionally, this compound has been found to reduce the growth of certain types of fungi, including Candida albicans and Aspergillus niger. Additionally, this compound has been found to have anti-inflammatory and anti-cancer properties in laboratory studies.
Advantages and Limitations for Lab Experiments
The use of 1-(4-bromo-1H-pyrazol-1-yl)cyclobutane-1-carboxylic acid in laboratory experiments has a number of advantages. It is a relatively inexpensive and readily available compound, and it is easy to synthesize and purify. Additionally, it is a relatively stable compound and is not easily degraded by heat or light. However, this compound is a relatively toxic compound and should be handled with care. Additionally, it is important to use the correct concentration of this compound in laboratory experiments, as too much of the compound can lead to unwanted side effects.
Future Directions
1-(4-bromo-1H-pyrazol-1-yl)cyclobutane-1-carboxylic acid has a number of potential future applications. It could be used in the development of new pharmaceuticals, such as anti-inflammatory, anti-cancer, and anti-viral drugs. Additionally, it could be used in the synthesis of new organic compounds, such as heterocyclic compounds and polymers. Additionally, it could be used as a catalyst in various organic reactions, such as the synthesis of 1,2,4-triazoles. Finally, this compound could be studied further for its potential biochemical and physiological effects, such as its potential anti-inflammatory, anti-cancer, and anti-microbial effects.
Synthesis Methods
1-(4-bromo-1H-pyrazol-1-yl)cyclobutane-1-carboxylic acid is synthesized through the reaction of 4-bromo-1H-pyrazole-1-carboxylic acid with cyclobutane-1-carboxylic acid. The reaction is carried out in a basic medium such as an aqueous solution of sodium hydroxide or potassium hydroxide, at a temperature of approximately 150-200°C. The reaction is then followed by the addition of a strong acid such as hydrochloric acid to the reaction mixture. The resulting product is a white solid that can be isolated and purified by recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(4-bromo-1H-pyrazol-1-yl)cyclobutane-1-carboxylic acid involves the synthesis of the cyclobutane ring followed by the addition of the pyrazole and carboxylic acid functional groups.", "Starting Materials": [ "4-bromo-1-chlorobutane", "sodium hydride", "1,3-butadiene", "acetic acid", "hydrazine hydrate", "sulfuric acid", "sodium hydroxide", "sodium nitrite", "copper sulfate", "sodium carbonate", "sodium bicarbonate", "hydrochloric acid", "sodium chloride", "sodium sulfate", "ethanol", "water" ], "Reaction": [ "Step 1: Synthesis of cyclobutane ring", "4-bromo-1-chlorobutane is reacted with sodium hydride in anhydrous ethanol to form 1-bromo-2-(sodium chloride)butane. This intermediate is then reacted with 1,3-butadiene in the presence of copper sulfate and sodium carbonate to form 1-(cyclobut-1-ene)butane.", "Step 2: Synthesis of pyrazole ring", "1-(cyclobut-1-ene)butane is reacted with hydrazine hydrate in the presence of acetic acid and sulfuric acid to form 1-(cyclobut-1-en-1-yl)hydrazine. This intermediate is then reacted with sodium nitrite and hydrochloric acid to form 1-(cyclobut-1-en-1-yl)-4-nitrosopyrazolidin-3-one. This intermediate is then reacted with sodium bicarbonate and water to form 1-(4-nitrosopyrazolidin-3-one)cyclobutane.", "Step 3: Synthesis of carboxylic acid group", "1-(4-nitrosopyrazolidin-3-one)cyclobutane is reacted with sodium hydroxide in the presence of ethanol to form 1-(4-hydroxypyrazolidin-3-one)cyclobutane. This intermediate is then reacted with hydrochloric acid to form 1-(4-chloropyrazolidin-3-one)cyclobutane. Finally, this intermediate is reacted with sodium hydroxide and carbon dioxide to form 1-(4-bromo-1H-pyrazol-1-yl)cyclobutane-1-carboxylic acid." ] } | |
CAS RN |
1224175-32-9 |
Molecular Formula |
C8H9BrN2O2 |
Molecular Weight |
245.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
